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Compound of Interest

Compound Name: Parp1-IN-5

Cat. No.: B11933143

Audience: Researchers, scientists, and drug development professionals.

Introduction

Parp1-IN-5 is a potent and selective inhibitor of Poly(ADP-ribose) polymerase 1 (PARP-1), an
enzyme crucial for DNA repair and genomic stability.[1][2][3] Due to its role in cellular
processes, PARP-1 is a significant target in cancer research.[4][5] Accurate and consistent
preparation of Parp1-IN-5 stock solutions is fundamental for reliable experimental results. This
document provides a detailed protocol for preparing a stock solution of Parp1-IN-5 in Dimethyl
Sulfoxide (DMSO), a common solvent for such compounds in biological research.[6] The
dihydrochloride salt of Parp1-IN-5 is also available, which typically offers enhanced stability
and solubility.[1]

Quantitative Data Summary

The following table summarizes the key chemical properties of Parp1-IN-5 and its
dihydrochloride salt.
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Parp1-IN-5

Property Parp1-IN-5 . .
Dihydrochloride

Molecular Weight 464.53 g/mol [1][7] 537.46 g/mol [4]

CAS Number 2735645-53-9[1][7] 2823308-89-8[4]

o A 10 mM stock solution is
Solubility in DMSO > 125 mg/mL (~232.58 mM)[4]
common.[8]

-20°C for 1 month; -80°C for 6

Recommended Storage Store at -20°C or -80°C.
months.[4]

Experimental Protocol: Preparation of 10 mM Parp1-
IN-5 Stock Solution

This protocol describes the preparation of a 10 mM stock solution of Parp1-IN-5. The
calculation below uses the molecular weight of the Parp1-IN-5 free base. If using the
dihydrochloride salt, be sure to use its corresponding molecular weight (537.46 g/mol ) for
calculations.

3.1. Materials

o Parpl1-IN-5 powder (or its dihydrochloride salt)

¢ Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)
o Calibrated analytical balance

e Microcentrifuge tubes or amber glass vials

o Pipettes and sterile pipette tips

o Vortex mixer

o (Optional) Bath sonicator

3.2. Safety Precautions
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¢ Work in a well-ventilated area or a chemical fume hood.

o Wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety glasses,
and gloves.

¢ Consult the Safety Data Sheet (SDS) for Parp1-IN-5 and DMSO before handling.
3.3. Calculation

To prepare a 10 mM stock solution, the required mass of the compound must be calculated
based on the desired final volume. The formula is:

Mass (mg) = Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol )
Example Calculation for 1 mL of 10 mM Parp1-IN-5 (free base):

e Mass (mg) =10 mM x 1 mL x 464.53 g/mol = 4.6453 mg

3.4. Step-by-Step Procedure

o Weighing: Carefully weigh the calculated amount of Parp1-IN-5 powder (e.g., 4.65 mg for 1
mL of a 10 mM solution) and place it into a sterile microcentrifuge tube or vial.

e Solvent Addition: Add the calculated volume of high-purity DMSO (e.g., 1 mL) to the tube
containing the powder. It is recommended to use newly opened DMSO, as absorbed
moisture can affect the solubility of the compound.[4]

» Dissolution: Close the tube tightly and vortex thoroughly for 1-2 minutes to dissolve the
compound.

 Aid Dissolution (If Necessary): If the compound does not fully dissolve, gentle warming in a
water bath or brief sonication can be used to aid dissolution.[4] Visually inspect the solution
to ensure it is clear and free of particulates.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots protected
from light at -20°C for short-term storage (up to 1 month) or at -80°C for long-term storage
(up to 6 months).[4]
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Important Considerations

e DMSO as an Inhibitor: Studies have shown that DMSO can act as a competitive inhibitor of
PARP-1.[9] It is critical to maintain a low final concentration of DMSO (typically <0.5%) in
your experimental assays to minimize off-target effects.

o Compound Stability: To ensure the integrity of the compound, always store it as
recommended, protected from light and moisture.[4] Avoid repeated freeze-thaw cycles by

preparing single-use aliquots.

 Verification: For GMP or GLP applications, the concentration and purity of the stock solution
should be verified using appropriate analytical methods such as HPLC.

Visualized Workflow

The following diagram illustrates the key steps in the preparation of the Parp1-IN-5 stock

solution.
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Preparation Workflow

1. Calculate Required Mass
(e.g., 4.65 mg for 1 mL of 10 mM)

:

2. Weigh Parp1-IN-5 Powder

:

3. Add Anhydrous DMSO

:

4. Vortex to Dissolve |[€——

Check for Complete Dissolution

5. Optional: Sonicate/Warm
if Precipitate Remains

6. Aliquot into Single-Use Tubes

7. Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing Parp1-IN-5 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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